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Compound of Interest

Compound Name: 2,3-Difluoroaniline

Cat. No.: B047769 Get Quote

An In-depth Technical Guide to 2,3-Difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Difluoroaniline (CAS Number:

4519-40-8), a key chemical intermediate in the pharmaceutical, agrochemical, and dye

industries.[1] This document outlines its core physical properties, a detailed experimental

protocol for its synthesis, and its primary applications.

Core Properties of 2,3-Difluoroaniline
2,3-Difluoroaniline is a halogenated aromatic amine that presents as a colorless to light yellow

or brown liquid at room temperature.[1][2] Its chemical structure, featuring two fluorine atoms

on the benzene ring, imparts unique reactivity and stability, making it a valuable building block

in organic synthesis.[1]

Physical and Chemical Data
The essential physical and chemical properties of 2,3-Difluoroaniline are summarized in the

table below for easy reference.
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Property Value Source(s)

CAS Number 4519-40-8 [2][3][4][5][6]

Molecular Formula C₆H₅F₂N [2][4]

Molecular Weight 129.11 g/mol [2][3][4]

Appearance
Colorless to brown/light orange

clear liquid
[1][2]

Boiling Point
69 °C at 12 mmHg; 176.6 ±

20.0 °C at 760 mmHg
[2][5]

Density
1.274 g/mL at 25 °C; 1.28

g/cm³
[2][3]

Refractive Index n20/D 1.514 [3][7]

Flash Point 71 °C (159.8 °F) - closed cup [3][7]

Solubility

Moderately soluble in organic

solvents; limited solubility in

water

[1]

Storage

Store at 2-8 °C in a ventilated,

low-temperature, dry

warehouse

[2][8]

Applications in Research and Development
2,3-Difluoroaniline serves as a crucial intermediate in the synthesis of a variety of complex

molecules:

Pharmaceutical Development: It is a key building block in the synthesis of active

pharmaceutical ingredients (APIs). The inclusion of fluorine atoms can enhance the

biological activity, lipophilicity, and metabolic stability of drug molecules.[1][3] For instance, it

has been used in the synthesis of ethyl 2-arylamino-4-trifluoromethylpyrimidine-5-

carboxylate.[7][9]

Agrochemicals: The compound is utilized in the formulation of pesticides and herbicides.[1]
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Dyes and Pigments: It is employed in the production of specialty dyes, where the fluorine

atoms can improve color vibrancy and stability.[1]

As a chemical intermediate, 2,3-Difluoroaniline is not typically studied for its direct interaction

with biological signaling pathways. Its significance lies in the properties it imparts to the final

active molecules.

Experimental Protocol: Synthesis of 2,3-
Difluoroaniline
The following is a detailed methodology for the synthesis of 2,3-Difluoroaniline from 1,2-

dibromo-4,5-difluoro-3-nitrobenzene, a common laboratory-scale procedure.[2]

Materials:

1,2-dibromo-4,5-difluoro-3-nitrobenzene (0.638 g, 2.01 mmol)

Methanol (4 mL)

10% Palladium on activated carbon (Pd/C), 50% wet (48.4 mg)

Triethylamine (6.2 mg, 0.06 mmol)

Hydrogen gas (H₂)

Procedure:

Dissolve 0.638 g of 1,2-dibromo-4,5-difluoro-3-nitrobenzene in 4 mL of methanol in a suitable

reaction vessel.

Add 48.4 mg of 10% Pd/C (50% wet) catalyst and 6.2 mg of triethylamine to the solution.

Replace the atmosphere in the reaction vessel with hydrogen.

Stir the reaction mixture at 50°C under a slight pressure of hydrogen for 2 hours.

Monitor the reaction progress using High-Performance Liquid Chromatography (HPLC).
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If residual intermediate (2,3-dibromo-5,6-difluoroaniline) is present, continue the reaction

under the same conditions for an additional 0.5 hours.[2]

Once the reaction is complete, remove the catalyst by filtration.

The resulting liquid containing 2,3-Difluoroaniline can be analyzed by HPLC to determine

the yield. A typical yield for this procedure is approximately 93%.[2]

Visualizing the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2,3-Difluoroaniline as

described in the experimental protocol.
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Reaction Setup

Reaction

Work-up

Dissolve 1,2-dibromo-4,5-difluoro-3-nitrobenzene
in Methanol

Add 10% Pd/C and Triethylamine

Replace atmosphere with Hydrogen

Stir at 50°C under H₂ pressure
for 2 hours

Monitor progress with HPLC

If incomplete,
continue for 0.5h

Remove catalyst by filtration

If complete

Analyze final product by HPLC

2,3-Difluoroaniline
(Yield: ~93%)

Click to download full resolution via product page

Synthesis workflow for 2,3-Difluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 2,3-Difluoroaniline synthesis - chemicalbook [chemicalbook.com]

3. nbinno.com [nbinno.com]

4. CN101245020B - Process for synthesizing 2,3-difluoroaniline - Google Patents
[patents.google.com]

5. CAS 4519-40-8: 2,3-Difluoroaniline | CymitQuimica [cymitquimica.com]

6. EP2940002A1 - Halogenated aniline and method for producing same - Google Patents
[patents.google.com]

7. benchchem.com [benchchem.com]

8. Page loading... [wap.guidechem.com]

9. 2,3-二氟苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [2,3-Difluoroaniline CAS number and physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047769#2-3-difluoroaniline-cas-number-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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